Cas no 1204580-88-0 (2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

• Product Name: 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane
• CAS No: 1204580-88-0
• MF: C₁₆H₂₂BFO₃
• MW: 292.153488636017
• MDL: MFCD13152002
• CID: 1067537
• PubChem ID: 56923632
• Update Time: 2025-06-11

2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmethoxy-6-fluorophenylboronic acid pinacol ester
• 2-(Cyclopropylmethoxy)-6-fluorophenylboronic Acid Pinacol Ester
• MFCD13152002
• 1204580-88-0
• CS-0175520
• 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• J-509264
• 2-(2-(Cyclopropylmethoxy)-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DTXSID50718749
• 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Cyclopropylmethoxy-6-fluorophenylboronic acid pinacol ester, AldrichCPR
• AKOS015950423
• 2-Cyclopropylmethoxy-6-fluorophenylboronicacid pinacol ester
• SY297371
• 2-[2-(cyclopropylmethoxy)-6-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G83446
• 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane

• MDL： MFCD13152002
• Inchi： 1S/C16H22BFO3/c1-15(2)16(3,4)21-17(20-15)14-12(18)6-5-7-13(14)19-10-11-8-9-11/h5-7,11H,8-10H2,1-4H3
• InChI Key： NMJRKFWGMZDOPA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1B1OC(C)(C)C(C)(C)O1)OCC1CC1

Computed Properties

• Exact Mass: 292.16500
• Monoisotopic Mass: 292.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.91370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane

Introduction to 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane (CAS No. 1204580-88-0)

2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane (CAS No. 1204580-88-0) is a versatile and highly functionalized boronic ester that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique combination of a cyclopropylmethoxy and a fluorophenyl substituent, along with a tetramethyl-substituted dioxaborolane ring. These structural features endow the compound with a range of valuable properties that make it an attractive building block for various chemical transformations and drug discovery efforts.

The cyclopropylmethoxy group in 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane is particularly noteworthy due to its ability to influence the electronic and steric properties of the molecule. Cyclopropyl groups are known for their strain energy and unique reactivity, which can be harnessed to control the selectivity and efficiency of chemical reactions. The presence of this group can also enhance the lipophilicity of the molecule, making it more suitable for applications in medicinal chemistry where cell membrane permeability is crucial.

The fluorophenyl substituent further adds to the complexity and utility of 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane. Fluorine atoms are known for their strong electron-withdrawing effect and their ability to modulate the biological activity of organic molecules. In medicinal chemistry, fluorinated compounds are often used to improve metabolic stability and pharmacokinetic properties. The fluorophenyl group in this compound can therefore play a crucial role in enhancing its therapeutic potential.

The tetramethyl-substituted dioxaborolane ring is another key feature of 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane. Boronic esters are widely used in cross-coupling reactions due to their high reactivity and functional group tolerance. The tetramethyl substitution provides additional stability to the boronic ester moiety, making it more resistant to hydrolysis and other side reactions. This stability is particularly important in synthetic routes where multiple steps are involved and the integrity of the boronic ester must be maintained.

Recent research has highlighted the potential of 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane in various applications. For instance, studies have shown that this compound can serve as an efficient building block for the synthesis of complex molecules with therapeutic relevance. One notable example is its use in the development of novel inhibitors for specific enzymes involved in disease pathways. The unique combination of functional groups in 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane allows for precise control over the reactivity and selectivity of these synthetic transformations.

In addition to its applications in medicinal chemistry, 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane has also been explored for its potential in materials science. The boronic ester functionality can be utilized to create functional polymers with tunable properties. For example, researchers have demonstrated that this compound can be incorporated into polymer networks to enhance their mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane typically involves several well-established synthetic routes. One common approach involves the sequential introduction of the cyclopropylmethoxy and fluorophenyl groups onto a suitable aromatic substrate followed by formation of the dioxaborolane ring through a boronation reaction. Recent advancements in catalytic methods have further streamlined these synthetic processes, making it possible to produce this compound on a larger scale with high purity and yield.

From a safety perspective, 2-(2-Cyclopropylmethoxy-6-fluorophenyl)-4，4，5，5-tetramethyl-1，3， 2dioxaborolane is generally considered safe when handled under appropriate laboratory conditions. However，as with any chemical compound，it is important to follow standard safety protocols and guidelines to ensure safe handling，storage，and disposal.

In conclusion, 2-( 2-Cycloprop ylmeth oxy - 6 - fluor ophen yl) - 4 ， 4 ， 5 ， 5 - tet ram eth yl - 1 ， 3 ， 2 - d iox ab or ol an e (CAS No . 1 20 4 5 8 0 - 8 8 - 0) represents a valuable tool in the chemist's arsenal，offering a unique combination of functional groups that enable a wide range of applications in organic synthesis，medicinal chemistry，and materials science．Its versatility and reactivity make it an attractive candidate for further research and development．